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Compound of Interest

Compound Name: Chloro(decyl)dimethylsilane

Cat. No.: B1271424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) hazard classification for
Chloro(decyl)dimethylsilane (CAS No: 38051-57-9). The information herein is compiled from
various Safety Data Sheets (SDS), chemical databases, and toxicological assessments of
related compounds, intended to inform safe handling, use, and risk assessment for
professionals in research and development.

GHS Hazard Classification Summary

Chloro(decyl)dimethylsilane is consistently classified as a hazardous chemical. The primary
hazards are associated with its corrosive nature, which is a common characteristic of
chlorosilanes due to their rapid hydrolysis in the presence of moisture.

GHS Label Elements
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Element Description

Pictogram(s)

Signal Word Danger

H314: Causes severe skin burns and eye

damage.[1][2][3][4][5][6][7][8] H318: Causes
Hazard Statements serious eye damage.[2][3][6][9] H335: May

cause respiratory irritation.[2] H290: May be

corrosive to metals.[3][5]

] A comprehensive list of precautionary
Precautionary Statements ) ) ]
statements is provided in the tables below.

Tabulated GHS Classification

The following table summarizes the GHS hazard classifications for
Chloro(decyl)dimethylsilane as reported in various safety data sheets.

Hazard Class Hazard Category GHS Classification

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B eye damage (H314)[2][4][6][7]
[8]

Serious Eye Damage/Eye Causes serious eye damage
I Category 1

Irritation (H318)[2][3][6][9]

Specific Target Organ Toxicity - May cause respiratory irritation
) Category 3

Single Exposure (H335)[2]

May be corrosive to metals

Corrosive to Metals Category 1
(H290)[3][5]

Physicochemical and Toxicological Data

Quantitative experimental data for Chloro(decyl)dimethylsilane is not readily available in the
public domain. The hazard classification is largely based on the properties of similar alkyl
chlorosilanes. The primary mechanism of toxicity for chlorosilanes is their rapid hydrolysis upon
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contact with water or moisture, yielding hydrochloric acid (HCI) and the corresponding silanol
(decyldimethylsilanol in this case). The corrosive effects are predominantly caused by the
generated HCI.

Physicochemical Properties

Property Value Source(s)
Molecular Formula C12H27CISi [10]
Molecular Weight 234.88 g/mol [8][10]
Appearance Colorless to pale yellow liquid 9]

Boiling Point 98 °C at 2 mmHg [9]

Density 0.866 g/mL at 25 °C 9]

Flash Point 137 °C (278.6 °F) - closed cup [8]

o Reacts with water to produce
Reactivity ] ] [11]
hydrochloric acid.

Toxicological Data (Read-Across from Similar Alkyl
Chlorosilanes)

The following data is from studies on shorter-chain alkyl chlorosilanes, such as
chlorotrimethylsilane (CTMS) and trichloromethylsilane (C3MS). This data provides a basis for
understanding the potential toxicity of Chloro(decyl)dimethylsilane.
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. Analogous
Test Species Route Value Source
Substance
Acute Oral 4811 mg/kg
Rat (male) Oral CTMS [12]
LD50 bw
5636 mg/kg
Rat (female) Oral CTMS [12]
bw
2057 mg/kg
Rat (male) Oral C3MS [12]
bw
3594 mg/kg
Rat (female) Oral C3MS [12]
bw
Acute Dermal ] 2030 mg/kg
Rabbit (male) Dermal CTMS [12]
LD50 bw
Rabbit 1513 mg/kg
Dermal CTMS [12]
(female) bw
Acute
) ) 18.92 mg/L (1
Inhalation Rat Inhalation CTMS [12]
hour)
LC50
) 8.35 mg/L (1
Rat Inhalation C3MS [12]
hour)

Precautionary Statements

The following tables detail the precautionary statements associated with the handling of
Chloro(decyl)dimethylsilane.

Prevention
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Code Statement

P234 Keep only in original container.[5]
Do not breathe

P260 .
dust/fume/gas/mist/vapours/spray.[2][5]

P264 Wash skin thoroughly after handling.[2][5]

pP271 Use only outdoors or in a well-ventilated area.[2]

5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2][3][5][6]

Response
Code Statement

P301 + P330 + P331

IF SWALLOWED: Rinse mouth. Do NOT induce
vomiting.[2][3]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with

water/shower.[2][3]

P304 + P340

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

[6]

Immediately call a POISON CENTER or

P310 o
doctor/physician.[1][3][5][6]
P363 Wash contaminated clothing before reuse.[2]
Absorb spillage to prevent material damage.[3
P390 piflag p ge.[3]
[5]
Storage
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Code Statement

Store in a well-ventilated place. Keep container

P403 + P233 )

tightly closed.[2]
P405 Store locked up.[5]

Store in corrosive resistant container with a
P406

resistant inner liner.[5]

Disposal

Code Statement

- Dispose of contents/container to an approved
waste disposal plant.[5]

Experimental Protocols

Detailed experimental protocols for Chloro(decyl)dimethylsilane are not publicly available.
However, the "Skin Corrosion: Category 1B" classification is likely determined using an in vitro
method such as the OECD Test Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method).

OECD Test Guideline 431: In Vitro Skin Corrosion (RhE) -
General Protocol

This test method uses a three-dimensional human epidermis model to assess the skin
corrosion potential of a chemical.

o Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™)
consisting of normal, human-derived epidermal keratinocytes cultured to form a multilayered,
differentiated model of the human epidermis.

e Procedure:

o The test substance is applied topically to the surface of the skin tissue model.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=588DDBB7-AB42-4C6B-893D-E1F62561A473
https://pubmed.ncbi.nlm.nih.gov/20650203/
https://pubmed.ncbi.nlm.nih.gov/20650203/
https://pubmed.ncbi.nlm.nih.gov/20650203/
https://www.benchchem.com/product/b1271424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The substance is applied for two different exposure times, typically 3 minutes and 1 hour,
to differentiate between subcategories of corrosivity.

o Following exposure, the test substance is removed by rinsing.

o The viability of the skin tissue is determined using a cell viability assay, most commonly
the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells reduces the
yellow MTT tetrazolium salt to a blue formazan salt, which is then extracted and quantified
by measuring its optical density.

o Classification Criteria:

o A substance is identified as corrosive (Category 1) if the mean tissue viability following a
3-minute exposure is less than 50%, or if the viability is less than 15% after a 1-hour
exposure.

o Sub-categorization into 1A, 1B, or 1C is based on the specific viability results at the
different time points. For a Category 1B classification, the substance would typically show
corrosive effects after a 1-hour exposure but not after a 3-minute exposure.[13]

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of a substance
like Chloro(decyl)dimethylsilane, from its intrinsic properties to the final hazard
communication.
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Intrinsic Properties & Data
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Caption: Logical flow from chemical properties to GHS hazard communication.

Hydrolysis Reaction Pathway

This diagram illustrates the key chemical reaction of Chloro(decyl)dimethylsilane that
underlies its primary corrosive hazard.
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Caption: Hydrolysis of Chloro(decyl)dimethylsilane to corrosive byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: GHS Hazard Classification of
Chloro(decyl)dimethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271424#chloro-decyl-dimethylsilane-ghs-hazard-
classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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